Cas no 1713648-51-1 (6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine
• CAS No: 1713648-51-1
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5058881
• Update Time: 2025-06-22

6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine
• 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-ylamine

• Inchi： 1S/C13H12N4/c1-17-7-10-11(8-17)15-13(16-12(10)14)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,15,16)
• InChI Key： YJUKPPKINIUYER-UHFFFAOYSA-N
• SMILES： N1(C)C=C2C(C(N)=NC(C3C=CC=CC=3)=N2)=C1

Computed Properties

• Exact Mass: 224.106196400 g/mol
• Monoisotopic Mass: 224.106196400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7
• Molecular Weight: 224.26

Additional information on 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine

Introduction to 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine (CAS No. 1713648-51-1)

6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely explored for its pharmacological relevance. The presence of both pyrrole and pyrimidine rings in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery.

The CAS No. 1713648-51-1 identifier ensures a unique and unambiguous reference to this chemical entity, facilitating precise communication in scientific literature and industrial applications. The molecular structure of 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine consists of a pyrrole ring fused with a pyrimidine ring, with substituents at the 2-position (phenyl) and 4-position (amine). This arrangement not only contributes to its complex chemical behavior but also opens up multiple avenues for functionalization and derivatization.

In recent years, the pharmaceutical industry has shown increasing interest in pyrrolopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have been implicated in the development of drugs targeting cancer, inflammation, and infectious diseases. The amine group at the 4-position of 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine provides a reactive site for further chemical modifications, enabling the synthesis of libraries of analogs with tailored biological properties.

One of the most compelling aspects of this compound is its potential as an anticancer agent. Preliminary studies have suggested that pyrrolopyrimidine derivatives can interfere with critical cellular pathways involved in tumor growth and progression. Specifically, the phenyl substituent may enhance binding affinity to target proteins, while the amine group can be modified to improve solubility and bioavailability. These features make 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine a valuable starting point for developing novel chemotherapeutic agents.

Furthermore, the structural motif of 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine has been explored in the context of antiviral research. The rigid heterocyclic core provides stability, while the presence of multiple reactive sites allows for diverse functionalization strategies. Researchers have hypothesized that such compounds could inhibit viral replication by targeting essential enzymes or receptors involved in infection cycles. This hypothesis is supported by computational modeling studies that predict favorable interactions between 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine and viral proteins.

The synthesis of 6-Methyl-2-phenyl-6H-pyrrolo[3,4-d]pyrimidin-4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption. These improvements align with broader industry trends toward green chemistry principles.

In terms of pharmacokinetic properties, the amine group at the 4-position can be modified to enhance metabolic stability or to improve oral bioavailability. For instance, incorporating hydrophobic side chains can increase membrane permeability, while protecting groups can prevent premature degradation in vivo. Such modifications are critical for translating promising preclinical findings into effective clinical therapies.

The role of computational chemistry in designing 6-Methyl -2 -phenyl -6 H -pyr rolo [3 , 4 -d ] py rim idin -4 -ami ne derivatives cannot be overstated. Molecular docking simulations allow researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. These virtual screening techniques significantly reduce the time and cost associated with experimental trials by prioritizing compounds with high potential for success.

Recent publications have highlighted novel derivatives of 6-Methyl -2 -phen yl -6 H -py r ro lo [3 , 4 -d ] py rim idi n -4 -ami ne that exhibit enhanced activity against resistant cancer cell lines. These studies underscore the importance of structural diversity in drug discovery programs. By systematically modifying substituents on the core scaffold, researchers can identify compounds with improved selectivity and reduced toxicity profiles.

The versatility of 6-Methyl -2 -phen yl -6 H -py r ro lo [3 , 4 -d ] py rim idi n -4 -ami ne also extends to its use as an intermediate in more complex synthetic schemes. Its unique reactivity allows for further functionalization at multiple sites, enabling the construction of larger molecules with multifunctional properties. This capability is particularly valuable in medicinal chemistry where combinatorial libraries are employed to discover synergistic drug candidates.

As research continues to uncover new biological activities associated with pyrrolopyrimidine derivatives, compounds like CAS No. 1713648 -51 -1 will remain at the forefront of pharmaceutical innovation . The integration of traditional synthetic organic chemistry with modern biotechnological approaches promises to accelerate the development pipeline for next-generation therapeutics .